molecular formula C23H21N5OS2 B2384449 2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-(p-tolyl)acetamide CAS No. 1189727-35-2

2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-(p-tolyl)acetamide

Cat. No. B2384449
CAS RN: 1189727-35-2
M. Wt: 447.58
InChI Key: XPQAKQZNMFGHBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-(p-tolyl)acetamide” is a complex organic molecule that contains several functional groups and heterocyclic rings, including a thiazolo[4,5-d]pyrimidine ring and a dihydroisoquinoline ring .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazolo[4,5-d]pyrimidine ring attached to a dihydroisoquinoline ring via a sulfur atom. The molecule also contains an acetamide group attached to the thiazolo[4,5-d]pyrimidine ring .

Scientific Research Applications

Molecular Rearrangements and Pyrolysis Studies

Research on sulfur compounds, particularly those involving molecular rearrangements and pyrolysis, provides foundational knowledge that could be relevant to understanding the behavior and potential applications of the compound . Gaber, Atalla, and El-Dean (1998) studied the pyrolysis of 2-phenylimino-3-arylamino-4-thiazolidinone derivatives, leading to various products through a free radical mechanism. This study highlights the compound's potential in understanding the thermal stability and decomposition pathways of sulfur-containing compounds Gaber, Atalla, & El-Dean, 1998.

Synthesis and Characterization of Thiazole CompoundsThiazole compounds play a significant role in pharmaceutical research due to their biological activities. Berber (2022) discussed the synthesis of thiazole rings under various conditions, yielding new compounds with potential applications in drug development and organic synthesis Berber, 2022. This research could be crucial for developing methodologies for synthesizing and characterizing compounds similar to "2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-(p-tolyl)acetamide."

Novel Heterocyclic Compounds

The synthesis of novel heterocyclic compounds, such as quinazolinones, incorporating biologically active moieties like thiazole, pyridinone, and chromene, demonstrates the compound's potential in medicinal chemistry. El-bayouki et al. (2011) synthesized derivatives with expected antitumor and antifungal activities, indicating the compound's relevance in designing new therapeutic agents El-bayouki, Basyouni, Mohamed, Aly, & Abbas, 2011.

Synthetic Methodologies

The development of new synthetic methodologies for heterocyclic compounds is essential for expanding the chemical space of potential pharmaceuticals. Studies on the synthesis of acetamides bearing heterocyclic moieties showcase the diversity of approaches for creating compounds with potential applications in drug discovery and organic chemistry Nguyen, Pham, Tran, & Bui, 2022.

properties

IUPAC Name

2-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl]-N-(4-methylphenyl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H21N5OS2/c1-15-6-8-18(9-7-15)26-19(29)13-30-22-20-21(24-14-25-22)27-23(31-20)28-11-10-16-4-2-3-5-17(16)12-28/h2-9,14H,10-13H2,1H3,(H,26,29)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XPQAKQZNMFGHBW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC(=O)CSC2=NC=NC3=C2SC(=N3)N4CCC5=CC=CC=C5C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H21N5OS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

447.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-(p-tolyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.